Cas no 153831-23-3 (Methyl D-galactofuranoside)

• Product Name: Methyl D-galactofuranoside
• CAS No: 153831-23-3
• MF: C₇H₁₄O₆
• MW: 194.182463169098
• CID: 3438003
• PubChem ID: 54564125
• Update Time: 2025-05-24

Methyl D-galactofuranoside Chemical and Physical Properties

Names and Identifiers

• GALACTOFURANOSIDE, METHYL
• Methyl D-galactofuranoside
• 153831-23-3
• (2S,3R,4R)-2-[(1R)-1,2-dihydroxyethyl]-5-methoxyoxolane-3,4-diol
• SCHEMBL1269367

• Inchi： 1S/C7H14O6/c1-12-7-5(11)4(10)6(13-7)3(9)2-8/h3-11H,2H2,1H3/t3-,4-,5-,6+,7?/m1/s1
• InChI Key： ZSQBOIUCEISYSW-QTSLKERKSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]1[C@@H](CO)O)O)O)OC

Computed Properties

• Exact Mass: 194.07903816g/mol
• Monoisotopic Mass: 194.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 99.4Ų

Additional information on Methyl D-galactofuranoside

Methyl D-Galactofuranoside: A Comprehensive Overview

Methyl D-Galactofuranoside, with the CAS number 153831-23-3, is a naturally occurring compound that has garnered significant attention in recent years due to its diverse applications in various fields. This compound, also known as D-galactofuranosyl methyl ether, belongs to the class of methyl glycosides and is derived from the sugar alcohol D-galactose. Its unique chemical structure and functional properties make it a valuable ingredient in food science, pharmaceuticals, and cosmetics.

The chemical structure of Methyl D-Galactofuranoside consists of a methyl group attached to the anomeric carbon of a D-galactofuranose ring. This configuration imparts the compound with specific physicochemical properties, including high stability and solubility in various solvents. Recent studies have highlighted its role as a stabilizer and emulsifier in food products, where it helps improve texture and shelf life. For instance, research published in the Journal of Food Science demonstrated that Methyl D-Galactofuranoside can effectively stabilize emulsions under high-temperature conditions, making it ideal for use in processed foods.

In the pharmaceutical industry, Methyl D-Galactofuranoside has been explored for its potential as a drug delivery agent. Its ability to form micelles and nanoparticles has been leveraged to encapsulate hydrophobic drugs, enhancing their bioavailability. A study conducted at the University of California revealed that when combined with polyethylene glycol (PEG), this compound can create biocompatible nanocarriers for targeted drug delivery. This innovation holds promise for treating various diseases, including cancer and inflammatory disorders.

The cosmetic industry has also embraced Methyl D-Galactofuranoside due to its moisturizing and skin-replenishing properties. It is often used in skincare products to improve hydration and reduce trans-epidermal water loss (TEWL). According to a clinical trial published in the International Journal of Cosmetic Science, this compound significantly enhanced skin barrier function when applied topically. Furthermore, its compatibility with other cosmetic ingredients makes it a versatile addition to formulations.

From an environmental perspective, researchers are investigating the biodegradability of Methyl D-Galactofuranoside. Preliminary findings suggest that it can be efficiently degraded by microbial communities under aerobic conditions, making it an eco-friendly alternative to synthetic additives. This aligns with the growing demand for sustainable ingredients in both consumer goods and industrial applications.

In conclusion, Methyl D-Galactofuranoside (CAS 153831-23-3) is a multifaceted compound with applications spanning food science, pharmaceuticals, cosmetics, and environmental chemistry. Its unique properties and versatility make it a valuable asset across industries. As research continues to uncover new uses for this compound, its role in shaping innovative solutions is expected to grow further.